Cas no 71458-43-0 (N-(2-fluorophenyl)adamantane-1-carboxamide)

• Product Name: N-(2-fluorophenyl)adamantane-1-carboxamide
• CAS No: 71458-43-0
• MF: C₁₇H₂₀FNO
• MW: 273.34520816803
• CID: 976390
• PubChem ID: 331250
• Update Time: 2025-10-19

N-(2-fluorophenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• AC1L78MA
• AG-205
• MolPort-002-131-674
• NSC322036
• NSC-322036
• Oprea1_708758
• Oprea1_816450
• STK723410
• N-(2-fluorophenyl)adamantane-1-carboxamide
• F0838-0539
• 71458-43-0
• Z28290334
• VU0000196-3
• SR-01000514974-1
• AKOS001721931
• Cambridge id 5116497
• SR-01000514974
• N-(2-fluorophenyl)-1-adamantanecarboxamide
• (3r,5r,7r)-N-(2-fluorophenyl)adamantane-1-carboxamide
• NCGC00342532-01
• AG-205/36814032
• DTXSID70317910
• AB00275093-04
• DS-001810

• Inchi： 1S/C17H20FNO/c18-14-3-1-2-4-15(14)19-16(20)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,19,20)
• InChI Key： MEOUTRNMVUURBE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 273.153
• Monoisotopic Mass: 273.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 214.5°C
• Refractive Index: 1.616
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-fluorophenyl)adamantane-1-carboxamide

Introduction to N-(2-fluorophenyl)adamantane-1-carboxamide (CAS No. 71458-43-0)

N-(2-fluorophenyl)adamantane-1-carboxamide is a sophisticated organic compound characterized by its unique structural framework, which combines a fluorophenyl group with an adamantane core. This compound, identified by its CAS number 71458-43-0, has garnered significant attention in the field of medicinal chemistry due to its promising pharmacological properties and potential applications in drug development.

The molecular structure of N-(2-fluorophenyl)adamantane-1-carboxamide consists of a rigid adamantane backbone, which is known for its exceptional stability and low reactivity, linked to a carboxamide functional group and a fluorinated phenyl ring. The presence of the fluorophenyl moiety introduces a fluorine atom, which is a key feature in medicinal chemistry, often enhancing the metabolic stability and binding affinity of drug candidates.

This compound has been extensively studied for its potential therapeutic applications. The rigid adamantane structure provides a stable scaffold that can be modified to target specific biological pathways. Recent research has highlighted the compound's role in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. The fluorine atom in the phenyl ring contributes to the compound's ability to interact with biological targets, improving its efficacy and selectivity.

In the realm of drug discovery, N-(2-fluorophenyl)adamantane-1-carboxamide has been explored as a lead compound for further derivatization. Its unique structural features make it an attractive candidate for designing molecules with enhanced pharmacokinetic properties. For instance, studies have demonstrated that modifications to the adamantane core can influence solubility and permeability, crucial factors for drug bioavailability.

The fluorine atom in the fluorophenyl group also plays a critical role in modulating the electronic properties of the molecule. Fluorinated aromatic compounds are known for their ability to enhance binding interactions with biological targets, often leading to increased potency and reduced toxicity. This property has made N-(2-fluorophenyl)adamantane-1-carboxamide a subject of interest in the development of targeted therapies.

Recent advancements in computational chemistry have enabled more efficient screening and design of molecules like N-(2-fluorophenyl)adamantane-1-carboxamide. Molecular modeling techniques have been employed to predict how structural modifications will affect biological activity, allowing researchers to optimize lead compounds before moving into costly and time-consuming experimental trials.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been investigated for use in materials science, where its unique properties could contribute to the development of advanced materials with specific functionalities. The rigid adamantane structure and fluorinated aromatic ring make it a versatile building block for creating novel materials with tailored properties.

In conclusion, N-(2-fluorophenyl)adamantane-1-carboxamide (CAS No. 71458-43-0) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the development of new therapeutic agents. As research continues to uncover new applications for this compound, its importance in both pharmaceuticals and materials science is likely to grow.